Cas no 169458-69-9 ((3R)-1,3-dibenzylpiperazine)

• Product Name: (3R)-1,3-dibenzylpiperazine
• CAS No: 169458-69-9
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 2132123
• PubChem ID: 29957933
• Update Time: 2025-06-09

(3R)-1,3-dibenzylpiperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1,3-dibenzylpiperazine
• (3R)-1,3-Dibenzylpiperazine
• (3R)-1,3-Bis(phenylmethyl)piperazine
• CS-0184300
• AJNDRRBUHVZNKU-GOSISDBHSA-N
• DTXSID30652415
• F12505
• 169458-69-9
• SCHEMBL3491795
• MFCD13248831
• (3R)-1,3-dibenzylpiperazine

• Inchi： 1S/C18H22N2/c1-3-7-16(8-4-1)13-18-15-20(12-11-19-18)14-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2/t18-/m1/s1
• InChI Key： AJNDRRBUHVZNKU-GOSISDBHSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN[C@H](CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 266.178298710g/mol
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.064

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3R)-1,3-dibenzylpiperazine

Comprehensive Overview of (3R)-1,3-dibenzylpiperazine (CAS No. 169458-69-9)

(3R)-1,3-dibenzylpiperazine, a compound with the CAS number 169458-69-9, is a chiral piperazine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of two benzyl groups and a chiral center at the 3-position of the piperazine ring. These attributes contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of (3R)-1,3-dibenzylpiperazine can be represented as C₁₈H₂₂N₂. The molecule's chiral nature is crucial for its biological activity, as enantiomers often exhibit different pharmacological properties. The (3R) configuration specifically has been studied for its potential to modulate neurotransmitter systems and interact with specific receptors, making it a valuable candidate for drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient and scalable production of (3R)-1,3-dibenzylpiperazine. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for pharmaceutical applications. The ability to produce this compound with high yield and purity has facilitated its use in preclinical studies and early-stage clinical trials.

In the realm of medicinal chemistry, (3R)-1,3-dibenzylpiperazine has shown promise as a lead compound for the development of drugs targeting neurological disorders. Research has indicated that this compound can modulate serotonin and dopamine receptors, which are key players in conditions such as depression, anxiety, and schizophrenia. Preclinical studies have demonstrated that (3R)-1,3-dibenzylpiperazine exhibits potent activity in animal models of these disorders, suggesting its potential as a therapeutic agent.

Beyond its applications in central nervous system (CNS) disorders, (3R)-1,3-dibenzylpiperazine has also been explored for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the versatility of (3R)-1,3-dibenzylpiperazine and its broad therapeutic potential.

The pharmacokinetic profile of (3R)-1,3-dibenzylpiperazine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, studies have demonstrated that (3R)-1,3-dibenzylpiperazine is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models.

In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the potential risks associated with (3R)-1,3-dibenzylpiperazine. These studies have generally shown that the compound is safe at relevant doses and does not exhibit significant toxicity or adverse effects on major organs. However, ongoing research is necessary to fully understand its long-term safety profile and any potential interactions with other medications.

The future prospects for (3R)-1,3-dibenzylpiperazine are promising. Ongoing clinical trials are evaluating its efficacy in treating various neurological and inflammatory disorders. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic benefits. The development of prodrugs and other delivery systems is also being investigated to improve the pharmacokinetic properties and target delivery of (3R)-1,3-dibenzylpiperazine.

In conclusion, (3R)-1,3-dibenzylpiperazine (CAS No. 169458-69-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting neurological disorders and inflammatory diseases. Continued research and clinical trials will further elucidate its therapeutic potential and contribute to the advancement of medical treatments.